Cas no 2138058-88-3 (1-(Cyclohept-1-en-1-yl)-4-methylcyclohex-2-en-1-ol)

• Product Name: 1-(Cyclohept-1-en-1-yl)-4-methylcyclohex-2-en-1-ol
• CAS No: 2138058-88-3
• MF: C₁₄H₂₂O
• MW: 206.323884487152
• CID: 6322484
• PubChem ID: 165788160
• Update Time: 2025-08-05

1-(Cyclohept-1-en-1-yl)-4-methylcyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(cyclohept-1-en-1-yl)-4-methylcyclohex-2-en-1-ol
• 2138058-88-3
• EN300-1155780
• 1-(Cyclohept-1-en-1-yl)-4-methylcyclohex-2-en-1-ol

• Inchi： 1S/C14H22O/c1-12-8-10-14(15,11-9-12)13-6-4-2-3-5-7-13/h6,8,10,12,15H,2-5,7,9,11H2,1H3
• InChI Key： AHLNGWMGKQFPLH-UHFFFAOYSA-N
• SMILES： OC1(C=CC(C)CC1)C1=CCCCCC1

Computed Properties

• Exact Mass: 206.167065321g/mol
• Monoisotopic Mass: 206.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(Cyclohept-1-en-1-yl)-4-methylcyclohex-2-en-1-ol

1-(Cyclohept-1-en-1-yl)-4-methylcyclohex-2-en-1-ol: A Comprehensive Overview

1-(Cyclohept-1-en-1-yl)-4-methylcyclohex-2-en-1-ol, also known by its CAS number 2138058-88-3, is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its bicyclic framework, which includes a cyclohexene ring fused with a cycloheptene ring, along with a hydroxyl group and a methyl substituent. The presence of conjugated double bonds in its structure contributes to its interesting electronic properties and reactivity.

The synthesis of 1-(Cyclohept-1-en-1-yl)-4-methylcyclohex-2-en-1-ol involves a series of carefully designed organic reactions, including Diels-Alder cycloadditions and subsequent functional group transformations. Recent advancements in asymmetric catalysis have enabled the production of enantiomerically enriched samples, which are valuable for applications in drug discovery and chiral recognition studies. The compound's stereochemistry plays a crucial role in its biological activity, as demonstrated by recent studies exploring its potential as a lead compound in anti-inflammatory and anticancer drug development.

One of the most intriguing aspects of CAS 2138058-88-3 is its ability to undergo various photochemical reactions due to its conjugated π-system. Researchers have exploited this property to develop novel materials for optoelectronic applications, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound's electronic transitions have been thoroughly investigated using techniques like UV-vis spectroscopy and cyclic voltammetry, providing insights into its redox behavior and excited-state dynamics.

In the field of materials science, 1-(Cyclohept-1-en-1-yl)-4-methylcyclohexenol has been used as a building block for constructing advanced polymers and supramolecular assemblies. Its ability to form hydrogen bonds and π–π interactions makes it an ideal candidate for designing self-healing materials and stimuli-responsive systems. Recent studies have highlighted its potential in creating bio-inspired materials that mimic natural processes, such as wound healing and adaptive camouflage.

The biological activity of this compound has also been a focal point of recent research. Preclinical studies have shown that it exhibits moderate anti-proliferative effects against various cancer cell lines, potentially through the modulation of key signaling pathways. Additionally, its anti-inflammatory properties have been explored in the context of chronic inflammatory diseases, such as arthritis and neurodegenerative disorders. These findings underscore the compound's potential as a lead molecule for drug development.

In terms of environmental impact, researchers have investigated the biodegradation pathways of CAS 2138058-based compounds under simulated environmental conditions. The results indicate that the compound undergoes rapid microbial degradation under aerobic conditions, reducing concerns about its persistence in the environment. This information is crucial for assessing the ecological safety of compounds derived from this structure.

From an industrial perspective, the synthesis and application of 4-methylcyclohexenol derivatives have been optimized to enhance scalability and cost-efficiency. Green chemistry approaches, such as catalytic hydrogenation and biocatalytic transformations, have been employed to minimize waste generation and energy consumption during production. These advancements align with global efforts to promote sustainable chemical manufacturing practices.

In conclusion, 1-(Cyclohept-1-en-1-ylium)-4-methylcyclohexenol, or CAS 2138058–88–3, represents a versatile compound with diverse applications across multiple disciplines. Its unique structural features, coupled with recent advancements in synthetic methods and functionalization strategies, position it as a valuable tool for addressing contemporary challenges in medicine, materials science, and environmental sustainability. As research continues to unfold, this compound is expected to pave the way for innovative solutions in these fields.